Cas no 2399203-53-1 (4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine)

• Product Name: 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• CAS No: 2399203-53-1
• MF: C₁₇H₂₁ClN₆
• MW: 344.841841459274
• CID: 5309040
• PubChem ID: 165433018
• Update Time: 2025-08-05

4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2399203-53-1
• 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine
• F6790-3286
• AKOS040874428
• 4-[4-(5-Chloro-2-pyridinyl)-1-piperazinyl]-2-(1-pyrrolidinyl)pyrimidine

• Inchi： 1S/C17H21ClN6/c18-14-3-4-15(20-13-14)22-9-11-23(12-10-22)16-5-6-19-17(21-16)24-7-1-2-8-24/h3-6,13H,1-2,7-12H2
• InChI Key： FUSQODNWTMJRGR-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(N2CCN(C3=NC=C(Cl)C=C3)CC2)=N1

Computed Properties

• Exact Mass: 344.1516224g/mol
• Monoisotopic Mass: 344.1516224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 573.1±60.0 °C(Predicted)
• pka: 9.79±0.50(Predicted)

Additional information on 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine

Chemical Profile of 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine (CAS No. 2399203-53-1)

4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine, identified by its CAS number 2399203-53-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrimidine derivatives, which are well-documented for their broad spectrum of biological activities. The structural framework of this molecule incorporates multiple pharmacophoric elements, including a piperazine moiety and a pyrrolidine ring, which are frequently employed in the design of bioactive molecules targeting various therapeutic pathways.

The presence of a 5-chloropyridine substituent at the fourth position of the piperazine ring introduces a unique electronic and steric environment, potentially influencing the compound's interaction with biological targets. Pyrimidine derivatives, in general, are known for their role in modulating enzyme activities and receptor bindings, making them valuable scaffolds for drug discovery. The specific arrangement of nitrogen-rich heterocycles in 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine suggests a high likelihood of engagement with proteins involved in cellular signaling and metabolic processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of such compounds with biological targets with remarkable precision. Studies employing molecular docking techniques have indicated that this compound may exhibit inhibitory activity against enzymes such as kinases, which are pivotal in numerous disease pathways, including cancer and inflammatory disorders. The dual presence of piperazine and pyrrolidine moieties enhances its potential to interact with multiple binding sites on a target protein, thereby increasing its therapeutic efficacy.

In the realm of medicinal chemistry, the synthesis of 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine has been optimized to ensure high yield and purity, critical factors for subsequent preclinical and clinical evaluations. The synthetic route typically involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and functional group modifications. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been leveraged to construct the complex core structure efficiently.

The pharmacological profile of this compound is under active investigation in several academic and industrial research laboratories. Preliminary in vitro studies have highlighted its potential as an inhibitor of aberrant signaling pathways implicated in diseases like cancer. The ability of 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine to modulate these pathways is attributed to its structural features that allow precise targeting of key molecular interactions.

Moreover, the compound's solubility profile and metabolic stability are critical parameters that determine its suitability for formulation development. Efforts are underway to enhance these properties through structural modifications, ensuring that it can be delivered effectively to target tissues in vivo. Pharmacokinetic studies are being conducted to evaluate its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 4-[4-(5-chloropyridin-2-yl)piperazin-1-yl]-2-(pyrrolidin-1-yl)pyrimidine. These algorithms analyze vast datasets to predict the likelihood of a compound exhibiting desired biological activities, thereby streamlining the drug development process. Such innovations have positioned this compound as a candidate for further exploration in therapeutic contexts where kinase inhibition is relevant.

As research progresses, the potential applications of 4-[4-(5-chloropyridin-2-yl)piperazin-1-y]l]-2-(pyrrolidin-l-y]l]pyrimidine are expected to expand beyond oncology. Its unique chemical scaffold may also be explored for treating neurological disorders, cardiovascular diseases, and infectious diseases where modulating enzyme function could provide therapeutic benefits. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these laboratory findings into tangible clinical outcomes.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous evaluation before they can enter clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Regulatory agencies require comprehensive data on safety and efficacy before approving a new drug candidate for human use. This regulatory pathway is designed to safeguard patient health while fostering innovation in drug development.

In conclusion,4-[4-(5-chloropyridin-l-y]l]-2-(pyrrolidln-l-y]l]pyrimidine (CAS No. 2399203-S3-l) represents a promising chemical entity with significant potential in therapeutic applications. Its structural complexity and well-positioned pharmacophoric elements make it an attractive candidate for further investigation. As our understanding of disease mechanisms evolves alongside advances in chemical synthesis and computational biology,this compound stands at the forefront of efforts aimed at developing novel treatments for human diseases.